Cas no 885279-57-2 (2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE)

• Product Name: 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE
• CAS No: 885279-57-2
• MF: C₁₂H₁₁BrN₂S
• MW: 295.198140382767
• CID: 892771
• PubChem ID: 71742274
• Update Time: 2025-07-21

2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE
• 2-(4-bromophenyl)-4,5,6,7-tetrahydro-[1,3]thiazolo[4,5-c]pyridine
• 2-(4-BROMOPHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE,
• 2-(2-CHLOROPHENYLTHIO)BENZALDEHYDE
• 2-(4-BROMOPHENYL)-4,5,6,7-TETRAHYDROTHIAZOLO[4,5-C]PYRIDINE
• DTXSID50857203
• SCHEMBL15164318
• AB29027
• 885279-57-2
• 2-(4-Bromophenyl)-4,5,6,7-tetrahydro[1,3]thiazolo[4,5-c]pyridine

• MDL： MFCD06739280
• Inchi： 1S/C12H11BrN2S/c13-9-3-1-8(2-4-9)12-15-10-7-14-6-5-11(10)16-12/h1-4,14H,5-7H2
• InChI Key： GYDIFSJFYJOBQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2CNCCC=2S1

Computed Properties

• Exact Mass: 293.98300
• Monoisotopic Mass: 293.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.16000
• LogP: 3.54710

Additional information on 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE

Professional Introduction to Compound with CAS No. 885279-57-2 and Product Name: 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE

The compound identified by the CAS number 885279-57-2 and the product name 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thiazolo[4,5-c]pyridine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural potential. The presence of a 4-bromo phenyl substituent further enhances its utility as a key intermediate in drug discovery and development.

Recent studies have highlighted the importance of thiazolo[4,5-c]pyridine derivatives in medicinal chemistry. These compounds exhibit a broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE molecule, with its unique structural features, has been investigated for its potential in modulating various biological pathways. The bromo substituent on the phenyl ring not only serves as a handle for further functionalization but also contributes to the compound's binding affinity to target proteins.

In the realm of drug design, the thiazolo[4,5-c]pyridine core is particularly valuable due to its ability to interact with multiple biological targets. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE compound has been explored in preclinical studies for its potential to disrupt signaling pathways that are aberrantly activated in tumor cells. This has opened up new avenues for developing targeted therapies that could offer improved efficacy and reduced side effects compared to conventional treatments.

The synthesis of 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE involves a multi-step process that requires precise control over reaction conditions. The introduction of the 4-bromo phenyl group is a critical step that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate this transformation. These methods not only enhance efficiency but also minimize byproduct formation, making the process more sustainable and scalable for industrial applications.

From a computational chemistry perspective, the molecular structure of 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE has been extensively studied using various modeling techniques. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level. These studies have helped researchers understand the binding mechanisms and identify key residues that contribute to its pharmacological activity. Such information is crucial for designing next-generation analogs with enhanced properties.

The pharmacokinetic profile of 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE has also been evaluated in vitro and in vivo. Preliminary data suggest that this compound exhibits good oral bioavailability and favorable distribution patterns within biological systems. These characteristics are essential for developing drugs that can be administered orally and achieve therapeutic concentrations at target sites. Further studies are ongoing to optimize its pharmacokinetic properties and assess its safety profile in larger animal models.

One of the most exciting aspects of this compound is its potential in combination therapy. The thiazolo[4,5-c]pyridine scaffold has shown synergistic effects when used in conjunction with other therapeutic agents. For example, studies have demonstrated that 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE can enhance the efficacy of existing anticancer drugs by modulating key signaling pathways. This approach could lead to more effective treatment strategies for patients with resistant or metastatic diseases.

The development of novel drug candidates is an iterative process that relies on both experimental and computational data. The case of 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDINE exemplifies how interdisciplinary research can accelerate the discovery of new therapeutics. By integrating synthetic chemistry with computational modeling and biological testing， scientists are able to rapidly screen and optimize potential drug candidates.

Looking ahead， the future prospects for thiazolo[4， 5-c]pyridine derivatives remain promising。 With advancements in synthetic methodologies and computational tools， researchers are better positioned than ever before to explore new chemical space。 The compound named here is just one example of how innovative approaches can lead to breakthroughs in drug discovery。 As research continues， we can expect to see more derivatives of this scaffold being developed for treating a wide range of diseases.